Trimethyl Borate

• CAS No.: 121-43-7
• Product Name: Trimethyl Borate
• Molecular Formula: C3H9BO3; B(OCH3)3; C3H9BO3
• Molecular Weight: 103.92 g/mol
• IUPAC Name: trimethyl borate
• Standard InChI: InChI=1S/C3H9BO3/c1-5-4(6-2)7-3/h1-3H3
• Standard InChIKey: WRECIMRULFAWHA-UHFFFAOYSA-N
• SMILES: B(OC)(OC)OC
• Canonical SMILES: B(OC)(OC)OC
• Boiling Point: 68.0 °C; 67.5 °C; 68 °C
• Colorform: Colorless, moisture-sensitive liquid; fumes in ai
• Density: 0.915 g/cu cm; Relative density (water = 1): 0.915
• Flash Point: less than 80 °F (NFPA, 2010); < 80 °F (< 27 °C) (closed cup); - 7 °C
• Melting Point: -31.65 °C; -29.3 °C; -29 °C
• Physical Description: Trimethyl borate appears as a water-white liquid. Denser than water. Vapors heavier than air. Used as a solvent and fungicide for fruit.; Liquid; COLOURLESS LIQUID.
• Description: Trimethyl borate appears as a water-white liquid. Denser than water. Vapors heavier than air. Used as a solvent and fungicide for fruit.; Trimethyl borate is a member of the class of borate esters obtained by the formal condensation of three equivalents of methanol with boric acid.
• Shelf Life: Stable in the absence of moisture.
• Solubility: Miscible with tetrahydrofuran, ether, isoporpylamine, hexane, methanol, nujol, and other organic liquids; Miscible with alcohol, ether; soluble in polar nonhydroxylic solvents; Solubility in water: reaction
• Synonyms: Boric Acid (H3BO3) Trimethyl Ester; Methyl Borate ((MeO)3B); Borester O; Boric Acid Trimethyl Ester; Boron Trimethoxide; NSC 777; TMB; Trimethoxyborane; Trimethoxyborine; Trimethoxyboron
• Vapor Density: 3.59 (Air = 1); Relative vapor density (air = 1): 3.6
• Vapor Pressure: 136.43 mmHg; 137 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 18
• PubChem Compound: 8470
• Last Modified: Nov 11 2021